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Compound of Interest

Compound Name: 3-Cyanobenzaldehyde

Cat. No.: B1676564 Get Quote

An In-depth Technical Guide on the Core Physical Properties of 3-Formylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Formylbenzonitrile, also known as 3-cyanobenzaldehyde, is a significant intermediate in the

synthesis of pharmaceuticals and agricultural chemicals.[1] A thorough understanding of its

physical properties is crucial for its application in research and development. This guide

provides a comprehensive overview of the core physical properties of 3-formylbenzonitrile,

detailed experimental protocols for their determination, and a logical workflow for its

characterization.

Core Physical and Chemical Properties
3-Formylbenzonitrile is a bifunctional aromatic compound containing both an aldehyde and a

nitrile group. Its chemical structure informs its physical properties and reactivity.

Structure:

Systematic Name: 3-Formylbenzonitrile

Synonyms: 3-Cyanobenzaldehyde

CAS Number: 24964-64-5[2]

Molecular Formula: C₈H₅NO[3]
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Molecular Weight: 131.13 g/mol [4]

Quantitative Physical Data
The following table summarizes the key physical properties of 3-formylbenzonitrile.

Property Value Source(s)

Appearance
White to light yellow crystalline

powder.
[2]

Melting Point 75-80 °C [2]

Boiling Point
210 °C (at atmospheric

pressure)
[2]

Purity
>98.0% (by Gas

Chromatography)

Note: No experimental data for density and solubility were found in the search results. General

solubility is inferred from its use in organic synthesis.

Experimental Protocols for Property Determination
The following sections detail standard laboratory procedures for determining the physical

properties of organic compounds like 3-formylbenzonitrile.

Melting Point Determination
The melting point is a critical indicator of purity.[5] For a pure crystalline solid, the melting range

is typically narrow.

Methodology: Capillary Method[6]

Sample Preparation: A small amount of finely powdered, dry 3-formylbenzonitrile is packed

into a capillary tube to a height of 1-2 mm.[7][8] The tube is tapped gently to ensure tight

packing.[8][9]
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, attached to a

thermometer.[5][7]

Heating: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per minute) near the

expected melting point to ensure thermal equilibrium.[5][9]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is the end of the range.[7]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[10]

Methodology: Thiele Tube Method[11]

Sample Preparation: A small amount (a few milliliters) of the liquid sample is placed in a

small test tube.[11][12] A capillary tube, sealed at one end, is placed inverted into the test

tube.[10][11]

Apparatus Setup: The test tube is attached to a thermometer and heated in a Thiele tube

containing a high-boiling point liquid (e.g., mineral oil).[10][11]

Heating: The Thiele tube is heated gently.[10] As the temperature rises, air trapped in the

capillary tube will bubble out.[11] Heating is continued until a steady stream of bubbles

emerges.[11]

Observation: The heat source is removed, and the apparatus is allowed to cool. The

temperature at which the liquid is drawn back into the capillary tube is recorded as the

boiling point.[10][11]

Solubility Determination
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

[13]

Methodology: Qualitative Assessment[14]
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Sample Preparation: A small, measured amount of 3-formylbenzonitrile (e.g., 25 mg) is

placed in a test tube.[14]

Solvent Addition: A measured volume of the solvent (e.g., 0.75 mL of water, diethyl ether,

ethanol) is added in portions.[14]

Mixing: The test tube is shaken vigorously after each addition.[14]

Observation: The substance is classified as soluble if it completely dissolves. If not, it is

classified as sparingly soluble or insoluble. The temperature should be kept constant during

the experiment.[13]

Density Determination
Density is the mass of a substance per unit volume.[15]

Methodology: Volumetric and Gravimetric Measurement[16]

Mass Measurement: The mass of a clean, dry volumetric flask is measured.

Volume Measurement: The liquid organic compound is added to the flask up to the

calibration mark.

Final Mass Measurement: The mass of the flask with the liquid is measured.

Calculation: The density is calculated by dividing the mass of the liquid (final mass - initial

mass) by the known volume of the flask.[16] For a solid, the volume can be determined by

water displacement.[16]

Spectroscopic Characterization
Spectroscopic methods are essential for confirming the chemical structure and identifying

functional groups.

Infrared (IR) Spectroscopy: Used to identify functional groups by measuring the absorption of

infrared radiation.[17] The sample can be a solid or liquid.[18]
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Protocol (ATR-FTIR): A small amount of the solid sample is placed on the crystal of an

Attenuated Total Reflectance (ATR) accessory of a Fourier Transform Infrared (FTIR)

spectrometer.[19] Pressure is applied, and the IR spectrum is recorded.[19]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the

atomic and molecular structure of a compound.[20]

Protocol: The sample is dissolved in a suitable deuterated solvent (e.g., CDCl₃).[21] The

solution is transferred to an NMR tube, which is then placed in the spectrometer.[21][22]

The magnetic field is shimmed, and the spectrum is acquired.[21]

Mass Spectrometry (MS): Measures the mass-to-charge ratio of ions to determine the

molecular weight and elemental composition of a compound.[23]

Protocol: The sample is introduced into the mass spectrometer, where it is ionized.[24][25]

The resulting ions are separated by their mass-to-charge ratio and detected.[24]

Logical Workflow for Physical Characterization
The following diagram illustrates a logical workflow for the physical and chemical

characterization of a compound like 3-formylbenzonitrile.
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Caption: Workflow for the physical characterization of 3-formylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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